1-ethyl-2-propylcyclohexane, Mixture of diastereomers
Overview
Description
1-ethyl-2-propylcyclohexane is an organic compound composed of six carbon atoms and two alkyl groups. It is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other and differ in their physical and chemical properties. This compound has a variety of applications in organic synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
1-ethyl-2-propylcyclohexane has a variety of applications in scientific research. It is used as a model compound for studying stereoselective reactions, as well as for studying the effects of substituent groups on the reactivity of organic compounds. It is also used in the synthesis of other compounds, such as drugs and other organic compounds.
Mechanism of Action
The mechanism of action of 1-ethyl-2-propylcyclohexane is not well understood. However, it is believed that the reaction of 1-ethyl-2-propylcyclohexane with other compounds is governed by the steric and electronic effects of the substituent groups. In addition, the reaction may involve a number of intermediate steps, such as proton transfer, electron transfer, and radical intermediates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethyl-2-propylcyclohexane are not well understood. However, it is believed that the compound may have some effects on the body, such as affecting enzyme activity and/or protein binding. In addition, it is possible that the compound may have some toxic effects, although this has not been studied extensively.
Advantages and Limitations for Lab Experiments
The use of 1-ethyl-2-propylcyclohexane in laboratory experiments has a number of advantages. It is relatively inexpensive and is readily available. In addition, it can be used in a variety of reactions and can be used to synthesize a wide range of compounds. However, there are some limitations to its use in laboratory experiments. For example, it is a mixture of diastereomers, which can make it difficult to control the stereochemistry of the reaction. In addition, the reaction can produce a number of byproducts, which can complicate the reaction.
Future Directions
1-ethyl-2-propylcyclohexane has a number of potential future applications. For example, it could be used in the synthesis of new drugs or other organic compounds. In addition, it could be used to study the effects of different substituent groups on the reactivity of organic compounds. Finally, it could be used to study the effects of stereoselectivity on the reactivity of organic compounds.
Synthesis Methods
1-ethyl-2-propylcyclohexane can be synthesized by a variety of methods. One of the most common methods is the reaction of 1-bromo-2-propylcyclohexane with ethylmagnesium bromide. The reaction produces 1-ethyl-2-propylcyclohexane as the major product, with some minor byproducts. Another method is the reaction of 1-chloro-2-propylcyclohexane with ethylmagnesium bromide. This reaction produces 1-ethyl-2-propylcyclohexane as the major product and some minor byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-2-propylcyclohexane, mixture of diastereomers can be achieved through a series of reactions involving starting materials that undergo various chemical transformations to yield the final product. The synthesis pathway involves the use of cyclohexane as a starting material, which undergoes several reactions to yield the desired product. The synthesis pathway involves the use of several reagents and catalysts to facilitate the chemical transformations required to yield the final product.", "Starting Materials": [ "Cyclohexane", "Ethyl chloride", "Propyl chloride", "Sodium metal", "Diethyl ether", "Sodium hydride", "Propylene oxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate" ], "Reaction": [ "Step 1: Cyclohexane is reacted with ethyl chloride in the presence of sodium metal to yield 1-ethylcyclohexane.", "Step 2: 1-ethylcyclohexane is reacted with propyl chloride in the presence of sodium metal to yield 1-ethyl-2-propylcyclohexane.", "Step 3: The mixture of diastereomers is separated using fractional distillation.", "Step 4: The desired diastereomer is reacted with sodium hydride in diethyl ether to yield the corresponding carbanion.", "Step 5: The carbanion is reacted with propylene oxide to yield the corresponding alcohol.", "Step 6: The alcohol is reacted with hydrochloric acid to yield the corresponding chloride.", "Step 7: The chloride is treated with sodium bicarbonate to neutralize the acid and then dried with sodium sulfate.", "Step 8: The final product, 1-ethyl-2-propylcyclohexane, mixture of diastereomers, is obtained by distillation." ] } | |
CAS RN |
62238-33-9 |
Product Name |
1-ethyl-2-propylcyclohexane, Mixture of diastereomers |
Molecular Formula |
C11H22 |
Molecular Weight |
154.3 |
Purity |
0 |
Origin of Product |
United States |
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